Cas no 55807-55-1 (3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea)

• Product Name: 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea
• CAS No: 55807-55-1
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 350829
• PubChem ID: 1526575
• Update Time: 2025-06-14

3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-ethyl-N'-(5-methyl-3-isoxazolyl)-
• 1-ethyl-3-(5-methyl-1,2-oxazol-3-yl)urea
• 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea
• 55807-55-1
• Z56880342
• DTXSID30364122
• Oprea1_605443
• JGA
• EN300-1237642
• SCHEMBL10172936
• AKOS008028993
• 1-Ethyl-3-(5-methylisoxazol-3-yl)urea
• N-ethyl-N'-(5-methyl-1,2-oxazol-3-yl)urea

• Inchi： 1S/C7H11N3O2/c1-3-8-7(11)9-6-4-5(2)12-10-6/h4H,3H2,1-2H3,(H2,8,9,10,11)
• InChI Key： OLTOJZGRSVNYRB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(NCC)=O

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea

Comprehensive Overview of 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea (CAS No. 55807-55-1)

3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea, with the CAS number 55807-55-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative is characterized by its unique molecular structure, which combines an ethyl group with a 5-methyl-1,2-oxazole moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and crop protection. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea has surged, driven by advancements in synthetic chemistry and computational modeling. The compound's oxazole ring is particularly noteworthy, as it is a common motif in many FDA-approved drugs. This has led to a spike in searches for "oxazole derivatives in drug design" and "urea-based agrochemicals," reflecting the growing interest in its dual utility. Its CAS registry number 55807-55-1 is frequently queried in scientific databases, underscoring its relevance in academic and industrial settings.

One of the most discussed topics in the context of 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea is its potential role in addressing antimicrobial resistance (AMR). With the rise of multidrug-resistant pathogens, researchers are investigating urea-oxazole hybrids as next-generation antimicrobial agents. This aligns with global health priorities, as evidenced by the WHO's emphasis on AMR mitigation strategies. Additionally, the compound's herbicidal activity has been explored in agricultural studies, making it a subject of interest for queries like "sustainable crop protection chemicals."

The synthesis of CAS 55807-55-1 typically involves multi-step reactions, including the condensation of 3-amino-5-methylisoxazole with ethyl isocyanate. This process highlights the importance of green chemistry principles, another trending topic in scientific communities. Optimizing yield and minimizing waste are critical considerations, as reflected in searches for "eco-friendly synthetic routes for heterocycles." The compound's physicochemical properties, such as solubility and stability, are also frequently analyzed to ensure compatibility with formulation requirements.

From a commercial perspective, 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea is often categorized as a high-value fine chemical. Its niche applications have led to inquiries about "supply chain transparency for specialty chemicals" and "scalable production of oxazole-urea hybrids." Regulatory compliance, particularly concerning REACH and FDA guidelines, is another hot-button issue, with stakeholders seeking detailed safety data sheets (SDS) and toxicity profiles.

In conclusion, 3-ethyl-1-(5-methyl-1,2-oxazol-3-yl)urea (CAS 55807-55-1) represents a compelling case study at the intersection of chemistry and life sciences. Its versatility as a pharmacophore and agrochemical intermediate positions it as a compound of enduring relevance. As research continues to uncover new applications, its prominence in scientific literature and industrial workflows is expected to grow, further driving searches for "innovative uses of urea derivatives" and "emerging trends in heterocyclic chemistry."